(2-Ethylamino-ethyl)-methyl-carbamic acid tert-butyl ester
Overview
Description
“(2-Ethylamino-ethyl)-methyl-carbamic acid tert-butyl ester” is a chemical compound with the molecular formula C10H22N2O2 and a molecular weight of 202.30 . It is also known by other synonyms such as “tert-butyl (2-(ethylamino)ethyl)(methyl)carbamate” and "Carbamic acid, N-[2-(ethylamino)ethyl]-N-methyl-, 1,1-dimethylethyl ester" .
Scientific Research Applications
Synthetic Methodologies and Chemical Characterization
Diastereoselective Synthesis : Research has demonstrated the utility of derivatives similar to "(2-Ethylamino-ethyl)-methyl-carbamic acid tert-butyl ester" in the diastereoselective synthesis of complex organic molecules, indicating its potential as a building block in asymmetric synthesis and pharmaceutical chemistry (Garcia et al., 2006).
Crystallographic Studies : Studies on compounds with structural similarities to "(2-Ethylamino-ethyl)-methyl-carbamic acid tert-butyl ester" have involved detailed crystallographic analysis to understand molecular conformations, which is crucial for the design of materials with specific physical properties (Kant et al., 2015).
Conversion to Acid Chlorides : Research has explored the conversion of tert-butyl esters to acid chlorides using thionyl chloride, highlighting the chemical versatility and reactivity of tert-butyl ester derivatives in synthetic chemistry (Greenberg & Sammakia, 2017).
Materials Science and Chemistry
Magnesium Nitride as Ammonia Source : Magnesium nitride has been used for the direct transformation of esters, including tert-butyl esters, into primary amides, showcasing the compound's role in the synthesis of carboxamides (Veitch, Bridgwood, & Ley, 2008).
Ester Hydrolysis and Modification : Studies have investigated the hydrolysis and further chemical modification of tert-butyl esters, providing insights into how such compounds can be transformed into other functional groups for various applications (Qi, Hülsmann, & Godt, 2016).
Safety and Hazards
The compound is labeled with the signal word “Danger” and has a GHS pictogram. It has hazard statements including H314, which indicates that it causes severe skin burns and eye damage . Precautionary statements include P301+P330+P331 (IF SWALLOWED: rinse mouth. Do NOT induce vomiting), P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water [or shower]), among others .
properties
IUPAC Name |
tert-butyl N-[2-(ethylamino)ethyl]-N-methylcarbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2O2/c1-6-11-7-8-12(5)9(13)14-10(2,3)4/h11H,6-8H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOGXFZQQONCZRF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCCN(C)C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![6-Chloro-3,3-dimethyl-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine](/img/structure/B1472139.png)
